Cas no 83732-80-3 (Sodium 8-hydroxynaphthalene-1,6-disulfonate)

• Product Name: Sodium 8-hydroxynaphthalene-1,6-disulfonate
• CAS No: 83732-80-3
• MF: C₁₀H₆Na₂O₇S₂
• MW: 348.259982585907
• CID: 60602
• PubChem ID: 11970730
• Update Time: 2025-04-18

Sodium 8-hydroxynaphthalene-1,6-disulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 8-hydroxynaphthalene-1,6-disulfonate
• 1-NAPHTHOL-3,8-DISULFONIC ACID DISODIUM SALT,PRACTICAL
• disodium,8-hydroxynaphthalene-1,6-disulfonate
• 1-Naphthol-3,8-disulfonic acid disodium salt
• disodium 8-hydroxynaphthalene-1,6-disulphonate
• EINECS 280-631-8
• disodium 8-hydroxynaphthalene-1,6-disulfonate
• CHEMBL4442649
• disodium;8-hydroxynaphthalene-1,6-disulfonate
• DTXSID30232599
• 83732-80-3
• FT-0641919
• NS00089240
• disodium 8-oxidanylnaphthalene-1,6-disulfonate
• 5-(DIHYDROXYACETYL)-2-HYDROXY-BENZOICACID
• A840641
• 1-Hydroxynaphthalene-3,8-disulfonic acid sodium salt
• SCHEMBL18274853
• Sodium8-hydroxynaphthalene-1,6-disulfonate

• MDL： MFCD00068271
• Inchi： 1S/C10H8O7S2.2Na/c11-8-5-7(18(12,13)14)4-6-2-1-3-9(10(6)8)19(15,16)17;;/h1-5,11H,(H,12,13,14)(H,15,16,17);;/q;2*+1/p-2
• InChI Key： KFHVAHCQOBQJQA-UHFFFAOYSA-L
• SMILES： S(C1C=CC=C2C=C(C=C(C2=1)O)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 347.93500
• Monoisotopic Mass: 347.935033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 151.39000
• LogP: 2.51520